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Abstract

Chlormephos is an organothiophosphate insecticide known for its efficacy against soil-
dwelling insects. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical and toxicological properties of Chlormephos. It details the
mechanism of action, focusing on the inhibition of acetylcholinesterase, and outlines its
metabolic and environmental degradation pathways. Furthermore, this guide presents detailed
experimental protocols for the synthesis, analysis of residues, and assessment of its acute
toxicity, serving as a critical resource for researchers in toxicology, environmental science, and
pesticide development.

Chemical Identity and Structure

Chlormephos, with the IUPAC name S-(Chloromethyl) O,0-diethyl phosphorodithioate, is a
colorless liquid organothiophosphate.[1][2][3] Its chemical structure is characterized by a
phosphorodithioate core with two ethyl groups and a chloromethylthio side chain.

Table 1: Chemical Identification of Chlormephos
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Identifier Value Reference(s)

S-(Chloromethyl) O,O-diethyl
IUPAC Name o [3]
phosphorodithioate

CAS Number 24934-91-6 [4]
Molecular Formula C5H12CIO2PS2 [4]
Molecular Weight 234.71 g/mol [2]
SMILES CCOP(=S)(OCC)SscCcCl [1]

InChl=1S/C5H12CIO2PS2/c1-

InChl 3-7-9(10,8-4-2)11-5-6/h3- [1]
5H2,1-2H3
QGTYWWGEWOBMAK-

InChlKey [1]

UHFFFAOYSA-N

Physicochemical Properties

Chlormephos is a colorless liquid with low solubility in water but is miscible with most organic
solvents.[2][4] It is relatively stable in neutral and weakly acidic media but hydrolyzes in alkaline
conditions.[1]

Table 2: Physicochemical Properties of Chlormephos

Property Value Reference(s)
Physical State Colorless liquid [2]

Boiling Point 81-85 °C at 0.1 mmHg [2][4]

Density 1.260 g/cm3 [2][4]

Vapor Pressure 0.0056 mmHg at 30 °C [5]

Water Solubility 60 mg/L at 20 °C [4]

LogP (Octanol-Water Partition
o 3.04 [6]
Coefficient)
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Biological Activity and Mechanism of Action
Acetylcholinesterase Inhibition

The primary mechanism of toxicity for Chlormephos, like other organophosphate insecticides,
is the inhibition of the enzyme acetylcholinesterase (AChE).[2][3][6] AChE is crucial for the
termination of nerve impulses in cholinergic synapses by hydrolyzing the neurotransmitter
acetylcholine (ACh).

The inhibition of AChE by Chlormephos is an irreversible process involving the
phosphorylation of a serine residue within the active site of the enzyme. This leads to an
accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of
cholinergic receptors. The resulting overstimulation of the nervous system leads to a range of
toxic effects, including muscle spasms, paralysis, and ultimately, death.[3]
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Figure 1: Mechanism of Acetylcholinesterase Inhibition by Chlormephos.
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Toxicology

Chlormephos is highly toxic to mammals through oral, dermal, and inhalation routes of
exposure.[6][7]

Table 3: Toxicological Data for Chlormephos

Test Species Route Value Reference(s)
LD50 Rat Oral 7 mg/kg [4]
LD50 Rat Dermal 27 mg/kg [4]
LD50 Rabbit Dermal >1600 mg/kg [2]
LC50 Rat Inhalation (4h) 88 mg/L [7]
Harlequin fish
LC50 - 2.5 mg/L [1]
(96h)

Metabolism and Degradation
Metabolic Pathway

In rats, Chlormephos is rapidly metabolized and almost completely eliminated in the urine
within 24 hours. The primary metabolites are diethyl phosphate and diethyl phosphorothioate.
[1] The main soil metabolite of Chlormephos is ethion.[2]
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Figure 2: Metabolic and Environmental Degradation of Chlormephos.
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Environmental Fate

Chlormephos is not expected to be persistent in soil, with a reported half-life of 28 days in
sandy loam soil.[1] Its moderate aqueous solubility and low volatility suggest a low potential for
leaching into groundwater.[6] Degradation in the environment can occur through hydrolysis and
microbial action.[8]

Experimental Protocols
Synthesis of Chlormephos

Chlormephos can be synthesized by the reaction of an alkali salt of O,O-
diethyldithiophosphoric acid with bromochloromethane.[1][2]
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Figure 3: General Workflow for the Synthesis of Chlormephos.

Detailed Protocol:

e Preparation of Sodium O,O-diethyldithiophosphate: O,O-diethyldithiophosphoric acid is
neutralized with a suitable base, such as sodium hydroxide, in an inert solvent.

o Reaction: Bromochloromethane is added to the solution of sodium O,O-
diethyldithiophosphate. The reaction is typically carried out under controlled temperature

conditions.

o Work-up and Purification: The reaction mixture is washed to remove salts and unreacted
starting materials. The organic layer is then dried and the solvent is removed under reduced
pressure. The crude product can be further purified by distillation.

Analytical Method for Residue Analysis

The determination of Chlormephos residues in environmental samples like soil and water is
typically performed using gas chromatography (GC) coupled with a selective detector, such as
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a flame photometric detector (FPD) or a mass spectrometer (MS).[1][9][10]
Sample Preparation (Soil):

o Extraction: A known weight of the soil sample is extracted with an organic solvent, such as a
mixture of acetone and dichloromethane.

o Cleanup: The extract is concentrated and cleaned up using solid-phase extraction (SPE) to
remove interfering co-extractives.

e Analysis: The cleaned extract is then analyzed by GC-MS.

GC-MS Conditions (lllustrative):

e Column: DB-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.

» Carrier Gas: Helium at a constant flow rate.

* Injector Temperature: 250 °C.

o Oven Temperature Program: Initial temperature of 60 °C, ramped to 280 °C.

e Mass Spectrometer: Operated in electron ionization (EIl) mode with selected ion monitoring
(SIM) for quantification.

Acute Oral Toxicity (LD50) Determination

The acute oral toxicity of Chlormephos is determined using a standardized protocol, typically
following OECD or EPA guidelines.

Protocol Outline:

o Test Animals: Young adult rats (e.g., Wistar or Sprague-Dawley strain) of a single sex are
used.

e Housing and Acclimatization: Animals are housed in standard conditions and acclimatized for
at least 5 days before the study.
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» Dose Administration: Chlormephos, dissolved in a suitable vehicle (e.g., corn oil), is
administered by oral gavage to fasted animals.

o Dose Levels: Arange of dose levels is tested to determine the dose that causes mortality in
50% of the animals.

» Observation: Animals are observed for clinical signs of toxicity and mortality for at least 14
days.

o Data Analysis: The LD50 value and its confidence limits are calculated using appropriate
statistical methods.

Conclusion

This technical guide has provided a detailed overview of the chemical and biological properties
of Chlormephos. The data presented, including its chemical structure, physicochemical
characteristics, toxicological profile, and mechanism of action, are essential for researchers in
the fields of pesticide science, toxicology, and environmental safety. The outlined experimental
protocols for synthesis, analysis, and toxicity testing offer a practical resource for laboratory
investigations involving this compound. A thorough understanding of Chlormephos is crucial
for its safe handling, the development of effective analytical methods, and the assessment of its
environmental and health impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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